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Compound of Interest

Compound Name: Chloroiodomethane

Cat. No.: B1360106 Get Quote

Essential Safety and Handling Guide for
Chloroiodomethane
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Chloroiodomethane. It is intended for researchers,

scientists, and professionals in drug development to ensure safe laboratory practices.

Hazard Summary: Chloroiodomethane is a hazardous chemical that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2] It is also suspected of causing

genetic defects.[3] It is crucial to handle this substance with care in a controlled laboratory

environment.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to prevent exposure. The following

table summarizes the required PPE for handling Chloroiodomethane.
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Protection Type Specific Requirements Standards/Regulations

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.[1][4] Consider a

chemically impervious suit and

PVC or rubber aprons for

extensive handling.[5]

AS/NZS 2161 for gloves.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[4]

An organic vapor filter (Type A,

Brown) is recommended.[6]

OSHA 29 CFR 1910.134 or

European Standard EN 149.[4]

Footwear
Chemical-resistant, steel-toe

boots or shoes.[5][7]
AS/NZS 2210.2.[5]

Operational Plan: Handling Chloroiodomethane
Adherence to the following procedural steps is critical for the safe handling of

Chloroiodomethane.

Pre-Handling Preparations
Engineering Controls: All work must be conducted in a properly functioning chemical fume

hood.[4][6] Ensure that an eyewash station and a safety shower are readily accessible and in

close proximity to the workstation.[4][6]

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for Chloroiodomethane.
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Assemble PPE: Don all required personal protective equipment as detailed in the table

above. Gloves must be inspected for any signs of degradation or perforation before use.[8]

Prepare Materials: Ensure all necessary equipment and reagents are within the fume hood

to minimize movement in and out of the controlled area.

Handling Procedures
Ventilation: Always handle Chloroiodomethane in a well-ventilated area, specifically within

a chemical fume hood to avoid inhalation of vapors, mist, or gas.[1][4]

Avoid Contact: Take extreme care to avoid direct contact with eyes, skin, and clothing.[1]

Container Management: Keep the Chloroiodomethane container tightly closed when not in

use.[1]

Storage: Store the chemical in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong bases and oxidizing agents.[1][4] It should be refrigerated at

approximately 4°C and protected from light.[1][4]

Post-Handling Procedures
Decontamination: Thoroughly wash your hands and any exposed skin with soap and water

after handling.[3]

Waste Segregation: All Chloroiodomethane waste and contaminated materials must be

segregated into designated, clearly labeled hazardous waste containers.

PPE Removal: Remove PPE in a manner that avoids cross-contamination. Dispose of

single-use items in the designated hazardous waste stream.

Emergency and Spill Response
In the event of a spill or exposure, follow these procedures immediately.

Spill Cleanup
Evacuate: Immediately evacuate non-essential personnel from the spill area.[1]
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Ventilate: Ensure the area is well-ventilated, but avoid creating airborne vapors.[1]

Containment: Prevent the spill from entering drains or waterways.[1]

Absorption: Use an inert absorbent material to soak up the spill.[1][4]

Collection: Carefully collect the absorbed material and place it into a suitable, closed, and

labeled container for hazardous waste disposal.[1][4]

First-Aid Measures
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.

[1][4]

Skin Contact: Remove all contaminated clothing and shoes. Immediately wash the affected

skin area with plenty of soap and water for at least 15 minutes. Seek medical attention.[1]

Inhalation: Move the individual to fresh air at once. If breathing is difficult, administer oxygen.

If the person is not breathing, provide artificial respiration. Seek immediate medical attention.

[1][8]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cups of milk or water. Seek immediate medical attention.

[1]

Disposal Plan
Proper disposal of Chloroiodomethane and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Classification: Chloroiodomethane is considered hazardous waste. All waste

generators must adhere to local, regional, and national regulations for hazardous waste

disposal.[6]

Licensed Disposal Service: Arrange for the disposal of surplus and non-recyclable

Chloroiodomethane through a licensed professional waste disposal company.[1]
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Containerization: Collect waste in suitable, closed, and clearly labeled containers.[1] The

exterior of the waste container must be clean and free of contamination.[9] Do not overfill

waste containers; a filling level of less than 90% is recommended.[9]

Contaminated Materials: Any materials, including personal protective equipment, that have

come into contact with Chloroiodomethane must be disposed of as hazardous waste in the

same manner as the chemical itself.[1]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

Chloroiodomethane, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Chloroiodomethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sodiumiodide.net [sodiumiodide.net]

2. Chloroiodomethane | CH2ClI | CID 11644 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. tcichemicals.com [tcichemicals.com]

4. fishersci.com [fishersci.com]

5. blog.storemasta.com.au [blog.storemasta.com.au]

6. fishersci.com [fishersci.com]

7. epa.gov [epa.gov]

8. chemicalbook.com [chemicalbook.com]

9. ethz.ch [ethz.ch]

To cite this document: BenchChem. [Personal protective equipment for handling
Chloroiodomethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360106#personal-protective-equipment-for-
handling-chloroiodomethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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